molecular formula C34H64N2O5 B8712365 Barbituric acid, 1,3-bis((dodecyloxy)methyl)-5,5-diethyl- CAS No. 31164-81-5

Barbituric acid, 1,3-bis((dodecyloxy)methyl)-5,5-diethyl-

Cat. No.: B8712365
CAS No.: 31164-81-5
M. Wt: 580.9 g/mol
InChI Key: BVZKDFDHFJZJTB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Barbituric acid, 1,3-bis((dodecyloxy)methyl)-5,5-diethyl- is a useful research compound. Its molecular formula is C34H64N2O5 and its molecular weight is 580.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality Barbituric acid, 1,3-bis((dodecyloxy)methyl)-5,5-diethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Barbituric acid, 1,3-bis((dodecyloxy)methyl)-5,5-diethyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

31164-81-5

Molecular Formula

C34H64N2O5

Molecular Weight

580.9 g/mol

IUPAC Name

1,3-bis(dodecoxymethyl)-5,5-diethyl-1,3-diazinane-2,4,6-trione

InChI

InChI=1S/C34H64N2O5/c1-5-9-11-13-15-17-19-21-23-25-27-40-29-35-31(37)34(7-3,8-4)32(38)36(33(35)39)30-41-28-26-24-22-20-18-16-14-12-10-6-2/h5-30H2,1-4H3

InChI Key

BVZKDFDHFJZJTB-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCOCN1C(=O)C(C(=O)N(C1=O)COCCCCCCCCCCCC)(CC)CC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium barbital (4.0 g.) was suspended in 50 ml of dimethylformamide. To the suspension was added, over a period of 5 minutes, chloromethyl n-dodecyl ether (10 g.). The suspension was heated at 110° C. for a period of 1 hour and then allowed to stand overnight without heating. The suspension was poured into 500 ml of ice water and the resulting aqueous emulsion was extracted with ethyl acetate. The ethyl acetate solution was dried and the ethyl acetate was evaporated under reduced pressure to yield an oil, which was purified by column chromatography using silica gel (70-325 mesh). Elution with benzene provided 1,3-di-n-dodecyloxymethyl-5,5-diethyl barbituric acid.
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
500 mL
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
solvent
Reaction Step Four

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